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Compound of Interest

Compound Name: 3-Ethylpyrazin-2(1h)-one

Cat. No.: B1330158

An In-depth Technical Guide to 3-Ethylpyrazin-
2(1H)-one

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties and synthesis of
3-Ethylpyrazin-2(1H)-one, a heterocyclic organic compound of interest in various chemical
and pharmaceutical research fields. Due to the limited availability of published data, this guide
focuses on foundational information regarding its structure and potential synthetic routes,
drawing parallels with similar compounds where applicable.

Chemical Structure and Identification

3-Ethylpyrazin-2(1H)-one is a substituted pyrazinone. The core structure consists of a
pyrazine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms at
positions 1 and 4. In this specific molecule, an ethyl group is attached at the third carbon atom,
and a carbonyl group is present at the second position, leading to the pyrazin-2(1H)-one
tautomeric form.

Chemical Structure Diagram:

Caption: Chemical structure of 3-Ethylpyrazin-2(1H)-one.
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Physicochemical Properties

A summary of the available quantitative data for 3-Ethylpyrazin-2(1H)-one is presented in the
table below. This information is crucial for researchers involved in its synthesis, purification, and

formulation.
Property Value Reference
Molecular Weight 124.14 g/mol
Melting Point 102-103 °C
Boiling Point 361.9 °C at 760 mmHg
Density 1.16 g/cm3

Note: Spectroscopic data (NMR, IR, Mass Spectrometry) for 3-Ethylpyrazin-2(1H)-one is not
readily available in public databases. Researchers are advised to perform their own analyses
for structural confirmation.

Synthesis of Pyrazinone Derivatives

While a specific, detailed experimental protocol for the synthesis of 3-Ethylpyrazin-2(1H)-one
is not widely published, a general approach can be inferred from the synthesis of analogous
compounds, such as 3-phenylpyrazin-2(1H)-one. The synthesis of pyrazinones often involves
the condensation of a 1,2-dicarbonyl compound with an alpha-amino amide.

A plausible synthetic pathway for 3-Ethylpyrazin-2(1H)-one could involve the reaction of 2-
aminobutanamide with glyoxal. The general logic for such a synthesis is outlined in the diagram

below.
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Conceptual Synthetic Pathway

Glyoxal
+ (Condensation Intermediate Cyclization & Dehydration 3-Ethylpyrazin-2(lH)-one)
(Z-Aminobutanamide)—/*

Click to download full resolution via product page
Caption: A conceptual pathway for the synthesis of 3-Ethylpyrazin-2(1H)-one.

Note: This proposed pathway is based on established chemical principles for pyrazinone
synthesis and has not been experimentally verified from available literature for this specific
compound. Optimization of reaction conditions, including solvent, temperature, and catalysts,
would be necessary.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of published research on the specific biological activities,
mechanisms of action, and associated signaling pathways for 3-Ethylpyrazin-2(1H)-one.
While some pyrazine derivatives have been investigated for their roles in cellular processes
and as potential therapeutic agents, these findings cannot be directly extrapolated to 3-
Ethylpyrazin-2(1H)-one without dedicated experimental studies. Researchers in drug
discovery are encouraged to explore the potential pharmacological profile of this compound.

Conclusion

3-Ethylpyrazin-2(1H)-one is a well-defined chemical entity with known basic physical
properties. However, there is a notable absence of detailed experimental protocols for its
synthesis and a lack of data regarding its biological effects in the public domain. The
information provided in this guide serves as a foundational resource for researchers and
professionals, highlighting the current knowledge and identifying areas for future investigation.
The synthesis of this compound likely follows established routes for pyrazinone formation,
offering a starting point for its chemical preparation and subsequent biological evaluation.
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 To cite this document: BenchChem. [What is the chemical structure of 3-Ethylpyrazin-2(1h)-
one?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330158#what-is-the-chemical-structure-of-3-
ethylpyrazin-2-1h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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